4-(5-Amino-1H-pyrazol-1-YL)phenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(5-Amino-1H-pyrazol-1-YL)phenol is a heterocyclic compound featuring a pyrazole ring substituted with an amino group at the 5-position and a phenol moiety at the 1-position. Its molecular structure combines electron-rich aromatic systems (phenol and pyrazole) with a nucleophilic amino group, making it a versatile scaffold for applications in materials science, agrochemicals, and pharmaceuticals.
Properties
Molecular Formula |
C9H9N3O |
|---|---|
Molecular Weight |
175.19 g/mol |
IUPAC Name |
4-(5-aminopyrazol-1-yl)phenol |
InChI |
InChI=1S/C9H9N3O/c10-9-5-6-11-12(9)7-1-3-8(13)4-2-7/h1-6,13H,10H2 |
InChI Key |
OSNXOFKNKOUECQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1N2C(=CC=N2)N)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(5-Amino-1H-pyrazol-1-YL)phenol typically involves the cyclocondensation of 1,3-dicarbonyl compounds with hydrazine derivatives. One common method includes the reaction of phenylhydrazine with 1,3-dicarbonyl compounds under acidic or basic conditions to form the pyrazole ring . The phenol group can be introduced through subsequent reactions involving phenolic compounds.
Industrial Production Methods
Industrial production of 4-(5-Amino-1H-pyrazol-1-YL)phenol may involve large-scale synthesis using similar cyclocondensation reactions. The process can be optimized for higher yields and purity by adjusting reaction parameters such as temperature, pressure, and the use of catalysts .
Chemical Reactions Analysis
Types of Reactions
4-(5-Amino-1H-pyrazol-1-YL)phenol undergoes various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones.
Reduction: The amino group can be reduced to form corresponding amines.
Substitution: The phenol and amino groups can participate in electrophilic and nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Reagents like halogens, alkyl halides, and acyl chlorides are commonly used in substitution reactions.
Major Products Formed
Oxidation: Quinones and other oxidized derivatives.
Reduction: Amines and other reduced derivatives.
Substitution: Various substituted pyrazole and phenol derivatives.
Scientific Research Applications
4-(5-Amino-1H-pyrazol-1-YL)phenol has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 4-(5-Amino-1H-pyrazol-1-YL)phenol involves its interaction with specific molecular targets and pathways. It can act as an enzyme inhibitor by binding to the active site of enzymes, thereby blocking their activity. The phenol and amino groups play crucial roles in these interactions by forming hydrogen bonds and other interactions with the target molecules .
Comparison with Similar Compounds
4-(4,5-Diphenyl-1H-imidazole-2-yl)phenol
Structural Features :
- Replaces the pyrazole ring with an imidazole core.
- Contains two phenyl groups at the 4- and 5-positions of the imidazole.
Functional Properties :
- Nonlinear Optical (NLO) Activity: Exhibits high third-order susceptibility (χ³ = 2.2627 × 10⁻⁶ esu) and negative nonlinear refractive index (n₂ = -2.89 × 10⁻⁶ cm²/W), suggesting utility as an optical limiter .
- Electronic Structure : Low HOMO-LUMO gap (calculated via TD-DFT/B3LYP/6-31++G(d,p)), enhancing electron delocalization and NLO response .
Comparison :
- The pyrazole analog (target compound) may exhibit similar NLO properties due to its conjugated π-system, but the absence of phenyl substituents could reduce polarizability and χ³ values.
2-[5-(4-Hydroxyphenyl)-1-phenyl-1H-pyrazol-3-yl]phenol
Structural Features :
- Contains two phenolic groups and a phenyl-substituted pyrazole.
- Intramolecular hydrogen bonding between phenolic -OH and pyrazole nitrogen stabilizes the planar conformation .
Functional Properties :
Comparison :
5-Amino-1-(2-hydroxyethyl)pyrazole
Structural Features :
- Hydroxyethyl substituent instead of phenol.
Comparison :
- The phenol group in the target compound may enhance rigidity and reduce solubility in non-polar media, limiting agrochemical applications but favoring solid-state optical materials.
2-(3-Amino-1H-pyrazol-5-yl)phenol
Structural Features :
- Amino group at the 3-position of pyrazole (vs. 5-position in the target compound).
Comparison :
Characterization Techniques
- Spectroscopy : ¹H NMR, IR, and LC-MS confirm substituent positions and purity (e.g., δ 8.01 ppm for -NH₂ in ) .
- X-ray Crystallography : Used to resolve hydrogen-bonding networks (e.g., SHELXL refinement in ) .
Electronic and Optical Properties: Data Table
Biological Activity
4-(5-Amino-1H-pyrazol-1-YL)phenol is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its antioxidant, anticancer, and enzyme inhibitory properties, supported by relevant case studies and research findings.
Chemical Structure and Properties
The chemical formula for 4-(5-Amino-1H-pyrazol-1-YL)phenol is . The structure features a pyrazole ring connected to a phenolic group, which is significant for its biological interactions.
Antioxidant Activity
The compound exhibits notable antioxidant properties. In various assays, it has shown high radical-binding activity comparable to established antioxidants like Trolox.
Table 1: Antioxidant Activity Comparison
| Compound | ABTS IC50 (µM) | ORAC TE (Trolox Equivalent) |
|---|---|---|
| 4-(5-Amino-1H-pyrazol-1-YL)phenol | 10-98 | 3.49 |
| Trolox | 25 | 3.71 |
| Edaravone | 20 | 3.89 |
Research indicates that the introduction of different substituents on the pyrazole moiety can enhance antioxidant activity. For instance, compounds with phenyl substitutions showed increased efficacy in radical scavenging assays .
Anticancer Activity
Recent studies have highlighted the potential anticancer properties of 4-(5-Amino-1H-pyrazol-1-YL)phenol. It has been evaluated against various cancer cell lines, demonstrating significant cytotoxic effects.
Case Study: Cytotoxicity Against Cancer Cell Lines
In a study assessing the activity against colorectal carcinoma (HCT116) and lung carcinoma (A549), the compound exhibited IC50 values that suggest moderate to high potency compared to standard chemotherapeutics.
| Cell Line | IC50 (µg/mL) | Positive Control (5-FU) IC50 (µg/mL) |
|---|---|---|
| HCT116 | 43 | 77.15 |
| A549 | 193.93 | 371.36 |
The results indicate that the compound may induce apoptosis through mechanisms such as caspase activation and cell cycle arrest, making it a candidate for further development as an anticancer agent .
Enzyme Inhibition
4-(5-Amino-1H-pyrazol-1-YL)phenol has also been studied for its inhibitory effects on various enzymes, particularly those involved in inflammation and cancer progression.
Table 2: Enzyme Inhibition Profile
| Enzyme | IC50 (µM) |
|---|---|
| p38 MAP Kinase | <10 |
| Acetylcholinesterase | >100 |
| Butyrylcholinesterase | 22 |
The compound demonstrated selective inhibition of p38 MAP kinase, a target in inflammatory diseases and cancer therapy, suggesting potential therapeutic applications in these areas .
Q & A
Q. What synthetic routes are commonly employed to prepare 4-(5-amino-1H-pyrazol-1-yl)phenol and its derivatives?
The compound can be synthesized via cyclocondensation reactions starting from phenylhydrazine and β-ketoesters, followed by functionalization. For example, Mannich reactions using diaza-crown ethers and phenol derivatives have been reported for analogous pyrazole-phenol systems, yielding N-linked bis-pyrazole structures . Additionally, Vilsmeier–Haack formylation of pyrazolone intermediates is a key step in introducing aldehyde groups, which can further react to form target derivatives . Recrystallization using ethanol or methanol is typically employed for purification .
Q. How is the crystal structure of 4-(5-amino-1H-pyrazol-1-yl)phenol determined, and what software is recommended for refinement?
Single-crystal X-ray diffraction (SC-XRD) is the primary method for structural elucidation. The SHELX program suite (e.g., SHELXL for refinement) is widely used due to its robustness in handling high-resolution data and twinned crystals . Hydrogen bonding networks, such as intramolecular O–H···N interactions between phenolic hydroxyl and pyrazole nitrogen atoms, are critical for stabilizing the crystal lattice .
Q. What spectroscopic techniques are used to characterize this compound?
- FTIR : Identifies functional groups (e.g., N–H stretching at ~3300 cm⁻¹ for amines, O–H bending at ~1250 cm⁻¹ for phenols).
- NMR : ¹H and ¹³C NMR confirm regiochemistry (e.g., pyrazole C–H protons resonate at δ 6.5–8.5 ppm) .
- Mass spectrometry : Validates molecular weight (e.g., ESI-MS for [M+H]⁺ peaks).
Advanced Research Questions
Q. How do intramolecular hydrogen bonds influence the reactivity and stability of 4-(5-amino-1H-pyrazol-1-yl)phenol?
Intramolecular hydrogen bonds (e.g., O–H···N) reduce molecular flexibility and enhance thermal stability. This bonding can also affect solubility and intermolecular interactions, as seen in extended chain formations via intermolecular O–H···O bonds in related pyrazole-phenol derivatives . Computational studies (DFT) are recommended to quantify bond energies and predict reactivity .
Q. What methodological challenges arise in resolving contradictory crystallographic data for pyrazole derivatives?
Discrepancies in torsion angles or occupancy factors may arise from disordered solvent molecules or dynamic behavior. SHELXL’s TWIN and BASF commands can address twinning, while PART instructions resolve disorder. High-resolution data (≤ 0.8 Å) and iterative refinement cycles are critical . For example, dihedral angles between pyrazole and phenyl rings in analogous compounds vary by up to 66.4°, requiring careful validation .
Q. How can structure-activity relationships (SARs) guide the design of bioactive derivatives?
Substitutions at the pyrazole 3- and 5-positions significantly modulate bioactivity. For instance:
- Antimicrobial activity : Electron-withdrawing groups (e.g., Cl at position 4) enhance potency by increasing electrophilicity .
- Anticancer potential : Aryl substituents (e.g., 4-fluorophenyl) improve lipophilicity and membrane permeability, as demonstrated in pyrazole-nitrile derivatives . SAR studies should combine synthetic chemistry, in vitro assays, and molecular docking to optimize pharmacophores.
Methodological Guidance
Q. What protocols are recommended for analyzing tautomeric equilibria in pyrazole-amine systems?
- Variable-temperature NMR : Monitors proton shifts to identify tautomers (e.g., amine ↔ imine forms).
- X-ray crystallography : Resolves dominant tautomeric states in the solid state .
- UV-Vis spectroscopy : Detects solvatochromic shifts caused by solvent polarity-dependent tautomerism .
Q. How should researchers handle discrepancies between computational and experimental spectral data?
- Basis set optimization : Use B3LYP/6-311++G(d,p) for DFT calculations to improve agreement with experimental IR/NMR.
- Solvent corrections : Apply polarizable continuum models (PCM) to simulate solvent effects .
- Dynamic effects : Consider Boltzmann averaging for conformational populations in solution.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
